Cas no 2731006-41-8 (6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile)
6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-3-chloro-5-methylpyridine-2-carbonitrile
- Z5074645602
- 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile
-
- MDL: MFCD34562320
- Inchi: 1S/C7H4BrClN2/c1-4-2-5(9)6(3-10)11-7(4)8/h2H,1H3
- InChI Key: IYPNVRYVWCGLNM-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CC(=C(C#N)N=1)Cl
Computed Properties
- Exact Mass: 229.92464 g/mol
- Monoisotopic Mass: 229.92464 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 36.7
- Molecular Weight: 231.48
6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28269230-0.05g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95.0% | 0.05g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-28269230-0.1g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95.0% | 0.1g |
$301.0 | 2025-03-19 | |
| Enamine | EN300-28269230-0.25g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95.0% | 0.25g |
$431.0 | 2025-03-19 | |
| Enamine | EN300-28269230-0.5g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95.0% | 0.5g |
$679.0 | 2025-03-19 | |
| Enamine | EN300-28269230-1.0g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-28269230-2.5g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-28269230-5.0g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 | |
| Enamine | EN300-28269230-10.0g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95.0% | 10.0g |
$3746.0 | 2025-03-19 | |
| Enamine | EN300-28269230-1g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95% | 1g |
$871.0 | 2023-09-09 | |
| Enamine | EN300-28269230-5g |
6-bromo-3-chloro-5-methylpyridine-2-carbonitrile |
2731006-41-8 | 95% | 5g |
$2525.0 | 2023-09-09 |
6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile
Introduction to 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile (CAS No. 2731006-41-8)
6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2731006-41-8, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry and agrochemical research.
The molecular structure of 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile features a pyridine core substituted with a bromine atom at the 6-position, a chlorine atom at the 3-position, and a methyl group at the 5-position. The presence of a nitrile group at the 2-position further enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. This unique arrangement of functional groups imparts distinct chemical properties that are exploited in various synthetic pathways.
In recent years, the demand for specialized heterocyclic compounds like 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile has surged due to their role in developing novel therapeutic agents. The bromo and chloro substituents provide excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the creation of intricate molecular architectures essential for drug discovery.
The nitrile group in 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile also serves as a versatile synthetic moiety. It can be hydrolyzed to carboxylic acids or reduced to amides, offering multiple routes for modifying the compound's properties. This adaptability makes it particularly useful in designing molecules with tailored pharmacokinetic profiles. For instance, researchers have leveraged this compound to develop kinase inhibitors, which are critical in treating cancers and inflammatory diseases.
Recent studies have highlighted the utility of 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile in fragment-based drug design. By employing high-throughput screening techniques, scientists have identified novel scaffolds derived from this intermediate that exhibit promising biological activity. One notable application is in the development of antiviral agents, where the pyridine core contributes to binding affinity and selectivity against viral proteases and polymerases.
The synthesis of 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile typically involves multi-step organic transformations starting from commercially available precursors. Advanced catalytic systems have been developed to streamline these processes, improving yield and reducing environmental impact. For example, palladium-catalyzed cross-coupling reactions allow for efficient introduction of bromo and chloro substituents without excessive byproduct formation.
In the context of agrochemical research, derivatives of 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile have shown potential as herbicides and fungicides. The structural features of this compound contribute to its ability to disrupt essential metabolic pathways in pests while maintaining selectivity towards crops. This balance is crucial for developing sustainable agricultural practices that minimize ecological disruption.
The pharmaceutical industry continues to explore new applications for 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile, particularly in oncology research. Researchers have synthesized analogs of this compound that inhibit specific tyrosine kinases implicated in cancer progression. Preclinical studies indicate that these inhibitors exhibit potent antitumor activity with acceptable toxicity profiles, paving the way for clinical trials.
The chemical properties of 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile also make it a valuable tool in materials science. Its ability to undergo selective functionalization allows chemists to tailor its electronic and steric properties for use in organic electronics and sensors. For instance, conjugated polymers incorporating this unit have demonstrated enhanced charge transport capabilities, which are essential for next-generation optoelectronic devices.
Ethical considerations are paramount when developing new chemical entities like 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile. Ensuring that synthetic routes are environmentally benign and that derivatives do not pose undue risks to human health or ecosystems is a priority for researchers worldwide. Collaborative efforts between academia and industry are fostering innovations in green chemistry that align with sustainable development goals.
In conclusion, 6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile (CAS No. 2731006-41-8) represents a cornerstone in modern synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and materials science, driving innovation and progress in these fields. As research continues to uncover new possibilities for this compound, its significance is poised to grow even further.
2731006-41-8 (6-Bromo-3-chloro-5-methylpyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)